Cas no 1138443-86-3 (5-Bromo-2-(dimethoxymethyl)-3-methoxypyridine)

• Product Name: 5-Bromo-2-(dimethoxymethyl)-3-methoxypyridine
• CAS No: 1138443-86-3
• MF: C₉H₁₂BrNO₃
• MW: 262.100481987
• MDL: MFCD11857654
• CID: 1078127
• PubChem ID: 329771521
• Update Time: 2025-06-12

5-Bromo-2-(dimethoxymethyl)-3-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-(dimethoxymethyl)-3-methoxypyridine
• 5-bromo-3-(dibromomethyl)-2-methoxypyridine
• A-5973
• Q-103388
• 5-Bromo-2-(dimethoxymethyl)-3-methoxypyridine, AldrichCPR
• SCHEMBL2067866
• DTXSID70673841
• AKOS015834435
• 1138443-86-3
• YOIJJDCAWUXHRJ-UHFFFAOYSA-N
• 5-bromo-2-dimethoxymethyl-3-methoxy-pyridine
• CS-0451495
• MFCD11857654

• MDL： MFCD11857654
• Inchi： 1S/C9H12BrNO3/c1-12-7-4-6(10)5-11-8(7)9(13-2)14-3/h4-5,9H,1-3H3
• InChI Key： YOIJJDCAWUXHRJ-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)OC)C(OC)OC

Computed Properties

• Exact Mass: 261.00000
• Monoisotopic Mass: 261
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 40.6A^2

Experimental Properties

• Density: 1.411
• Boiling Point: 285 ºC
• Flash Point: 126 ºC
• PSA: 40.58000
• LogP: 2.14410

5-Bromo-2-(dimethoxymethyl)-3-methoxypyridine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Hazardous Material Identification：

Additional information on 5-Bromo-2-(dimethoxymethyl)-3-methoxypyridine

Comprehensive Overview of 5-Bromo-2-(dimethoxymethyl)-3-methoxypyridine (CAS No. 1138443-86-3)

5-Bromo-2-(dimethoxymethyl)-3-methoxypyridine (CAS No. 1138443-86-3) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique pyridine backbone and functional groups, serves as a versatile intermediate in synthetic chemistry. Its molecular structure, featuring a bromine substituent and dimethoxymethyl and methoxy groups, enables diverse reactivity, making it valuable for constructing complex molecules.

In recent years, the demand for 5-Bromo-2-(dimethoxymethyl)-3-methoxypyridine has surged due to its applications in drug discovery. Researchers are particularly interested in its role as a building block for kinase inhibitors and antiviral agents, topics that have become increasingly relevant in the wake of global health challenges. The compound's ability to modulate biological pathways has positioned it as a key player in the development of next-generation therapeutics. Additionally, its stability and solubility profile make it suitable for high-throughput screening and combinatorial chemistry.

From an industrial perspective, CAS No. 1138443-86-3 is often utilized in the synthesis of advanced materials, including liquid crystals and organic semiconductors. These materials are critical for innovations in display technologies and renewable energy solutions, aligning with the growing focus on sustainability and green chemistry. The compound's electron-rich pyridine ring contributes to its utility in designing conductive polymers and photovoltaic materials, addressing the global push for cleaner energy alternatives.

The synthesis of 5-Bromo-2-(dimethoxymethyl)-3-methoxypyridine typically involves multi-step organic reactions, including halogenation and etherification. Modern synthetic routes emphasize atom economy and catalytic efficiency, reflecting the pharmaceutical industry's shift toward environmentally friendly practices. Analytical techniques such as NMR spectroscopy and mass spectrometry are employed to ensure high purity, a critical factor for its use in sensitive applications like API (Active Pharmaceutical Ingredient) production.

For researchers and manufacturers, sourcing high-quality 5-Bromo-2-(dimethoxymethyl)-3-methoxypyridine is essential. Suppliers often highlight its batch-to-batch consistency and regulatory compliance, particularly for use in GMP (Good Manufacturing Practice) environments. The compound's stability under various storage conditions further enhances its appeal for long-term projects and large-scale production.

In summary, 5-Bromo-2-(dimethoxymethyl)-3-methoxypyridine (CAS No. 1138443-86-3) represents a critical tool in modern chemistry, bridging gaps between academia and industry. Its applications in drug development, material science, and sustainable technology underscore its importance in addressing contemporary scientific and societal challenges. As research continues to evolve, this compound is poised to remain at the forefront of innovation.